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Compound of Interest

Compound Name: 3,3,5-Trimethylheptane

Cat. No.: B1193924 Get Quote

Application Note: This document provides detailed protocols and safety guidelines for the

handling and storage of 3,3,5-Trimethylheptane (CAS No. 7154-80-5)[1]. It is intended for

researchers, scientists, and professionals in drug development and other laboratory settings.

Adherence to these protocols is crucial to ensure personnel safety and maintain the integrity of

the chemical.

Chemical and Physical Properties
3,3,5-Trimethylheptane is a flammable liquid and vapor[1][2][3]. Overexposure may lead to

skin and eye irritation, and it can have anesthetic effects such as drowsiness, dizziness, and

headache[1][4]. It is also classified as a neurotoxin[1][4].
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Property Value Reference

Molecular Formula C₁₀H₂₂ [1][5]

Molecular Weight 142.28 g/mol [1][5][6]

CAS Number 7154-80-5 [1][5][6]

Appearance Liquid [2]

Hazards

Flammable liquid and vapor.

May be fatal if swallowed and

enters airways.

[2]

GHS Classification
Flammable liquids (Category

3)
[1]

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory when handling 3,3,5-Trimethylheptane to

minimize exposure and ensure safety.
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PPE Category Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards. A face shield should

be used in addition to goggles

when there is a high potential

for splashing.

To protect eyes from splashes

and vapors[7][8].

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Thicker gloves (up to 3 mm or

more) may be required where

there is a risk of mechanical

abrasion or puncture. Gloves

must be worn on clean hands

and should be washed and

dried thoroughly after use.

To prevent skin contact[2][9].

Body Protection

A chemical-resistant lab coat,

overalls, and a PVC apron. A

PVC protective suit may be

necessary in cases of severe

exposure. For large-scale or

continuous use, tight-weave,

non-static clothing with no

metallic fasteners is

recommended.

To protect the skin from

accidental spills and

splashes[2][8][9][10].

Footwear
Non-sparking safety or

conductive footwear.

To prevent the build-up of

static electricity and reduce the

risk of ignition of flammable

vapors[2].

Respiratory Protection

A suitable respirator should be

used if there is a risk of

inhaling vapors, especially in

poorly ventilated areas.

To prevent respiratory irritation

from inhaling fumes[9][10].
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Safe Handling Protocol
Objective: To outline the standard operating procedure for the safe handling of 3,3,5-
Trimethylheptane in a laboratory setting.

Materials:

3,3,5-Trimethylheptane

Appropriate glassware and equipment

Chemical fume hood

Personal Protective Equipment (as specified in Section 2)

Spill kit with absorbent material (e.g., vermiculite)

Flammable waste container

Procedure:

Preparation:

Before handling, thoroughly review the Safety Data Sheet (SDS) for 3,3,5-
Trimethylheptane.

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and unobstructed.

Assemble all necessary equipment and materials inside the fume hood.

Don the appropriate PPE.

Handling:

Conduct all manipulations of 3,3,5-Trimethylheptane within a chemical fume hood to

minimize inhalation exposure.
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Ground and bond all containers and receiving equipment to prevent static discharge[2].

Use non-sparking tools and explosion-proof electrical equipment[2][7].

Avoid all personal contact, including inhalation of vapors and contact with skin and

eyes[2].

Do not eat, drink, or smoke in the handling area[2].

Keep the container tightly closed when not in use[2].

Avoid physical damage to containers[2].

Post-Handling:

Wipe down the exterior of the primary container before removing it from the fume hood.

Decontaminate all work surfaces.

Dispose of all contaminated disposable materials, including gloves and absorbent paper,

in a designated flammable waste container[2].

Wash hands thoroughly with soap and water after handling[2].

Launder work clothes separately[2].

Storage Protocol
Objective: To provide guidelines for the safe storage of 3,3,5-Trimethylheptane to prevent

accidents and maintain chemical stability.

Requirements:

Approved flammable liquid storage area or cabinet.

Original or appropriately labeled, tightly sealed containers.

Area should be cool, dry, and well-ventilated[2][7].
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Procedure:

Storage Location:

Store 3,3,5-Trimethylheptane in its original container in an approved flammable liquid

storage area[2].

The storage area must be cool, dry, and well-ventilated[2][7].

Store away from incompatible materials, such as oxidizing agents (e.g., nitrates, oxidizing

acids, chlorine bleaches)[2].

Keep away from heat, sparks, open flames, and other ignition sources[1][2].

Container Management:

Keep containers securely sealed when not in use[2].

Protect containers from physical damage and check regularly for leaks[2].

Plastic containers should only be used if approved for flammable liquids[2].

Emergency Procedures
Accidental Release Measures
Minor Spills:

Remove all ignition sources from the area[2].

Clean up spills immediately[2].

Avoid breathing vapors and contact with skin and eyes[2].

Wear appropriate personal protective equipment[2].

Contain and absorb the spill with an inert material such as vermiculite[2].

Collect the absorbed material and place it in a designated flammable waste container[2].

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1193924?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR2380_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR2380_msds.pdf
https://www.targetmol.com/attachment/SDS/169475117515014150/T83990
https://store.apolloscientific.co.uk/storage/msds/OR2380_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_5-Trimethylheptane
https://store.apolloscientific.co.uk/storage/msds/OR2380_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR2380_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR2380_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR2380_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR2380_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR2380_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR2380_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR2380_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR2380_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR2380_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Major Spills:

Evacuate unnecessary personnel from the area.

Follow the minor spill procedures if it is safe to do so.

If the spill is large or unmanageable, contact the institution's emergency response team.

First-Aid Measures
Exposure Route First-Aid Procedure Reference

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. If

irritation persists, seek medical

attention. Removal of contact

lenses should only be done by

skilled personnel.

[2][11]

Skin Contact

Take off immediately all

contaminated clothing. Flush

skin and hair with running

water and soap if available.

Seek medical attention if

irritation occurs.

[2][11]

Inhalation

Remove the affected person

from the contaminated area to

fresh air. If breathing is difficult,

give oxygen. If not breathing,

give artificial respiration. Seek

medical attention.

[2][12][13]

Ingestion

Do NOT induce vomiting.

Immediately give a glass of

water. If in doubt, contact a

Poisons Information Centre or

a doctor.

[2]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (CO2), or dry

chemical powder[2][12][13].

Hazards from Combustion: The vapor forms an explosive mixture with air. Heating may

cause violent rupture of containers. Combustion may produce toxic or irritating fumes[2].

Fire-Fighting Instructions:

Remove all ignition sources[2].

Vapors may travel a considerable distance to a source of ignition and flash back[2].

Wear self-contained breathing apparatus for firefighting if necessary[12].

Logical Workflow Diagram
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Safe Handling and Storage Workflow for 3,3,5-Trimethylheptane

Preparation

Handling (in Fume Hood)

Post-Handling Storage Emergency Procedures

Spill Response Fire Response First Aid

Review SDS

Check Fume Hood,
Eyewash, Shower

Gather Materials

Don Appropriate PPE

Perform Experimental Work

Ground & Bond Equipment Use Non-Sparking Tools Decontaminate Surfaces Store in Approved Flammable
Liquid Storage Area

If not all used

Spill Occurs Fire Occurs Personnel Exposure

Dispose of Waste Properly

Wash Hands Thoroughly

Keep Cool, Dry, Well-Ventilated Store Away from
Incompatible Materials Remove Ignition Sources Use Appropriate Extinguisher Administer First Aid

Contain & Absorb Spill

Dispose of Spill Waste

Evacuate Area Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 3,3,5-Trimethylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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